Cas no 2229414-57-5 (2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol)

2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol structure
2229414-57-5 structure
Product Name:2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
CAS No:2229414-57-5
MF:C8H5Cl3F2O
MW:261.480506658554
CID:5816974
PubChem ID:165632926
Update Time:2023-12-15

2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Trichloro-α-(difluoromethyl)benzenemethanol
    • 2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
    • EN300-1940410
    • 2229414-57-5
    • Inchi： 1S/C8H5Cl3F2O/c9-3-1-4(10)6(5(11)2-3)7(14)8(12)13/h1-2,7-8,14H
    • InChI Key： JWRJKJMIADFDFS-UHFFFAOYSA-N
    • SMILES： C(C1C(=CC(=CC=1Cl)Cl)Cl)(O)C(F)F

Computed Properties

  • Exact Mass: 259.937404g/mol
  • Monoisotopic Mass: 259.937404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1940410-0.05g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
0.05g
 $768.0 2023-09-17
Enamine
EN300-1940410-0.1g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
0.1g
 $804.0 2023-09-17
Enamine
EN300-1940410-0.25g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
0.25g
 $840.0 2023-09-17
Enamine
EN300-1940410-0.5g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
0.5g
 $877.0 2023-09-17
Enamine
EN300-1940410-1.0g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
1g
 $813.0 2023-06-03
Enamine
EN300-1940410-2.5g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
2.5g
 $1791.0 2023-09-17
Enamine
EN300-1940410-5.0g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
5g
 $2360.0 2023-06-03
Enamine
EN300-1940410-10.0g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
10g
 $3500.0 2023-06-03
Enamine
EN300-1940410-1g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
1g
 $914.0 2023-09-17
Enamine
EN300-1940410-5g
2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
 2229414-57-5
5g
 $2650.0 2023-09-17

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